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Compound of Interest

Compound Name: Nitrosodifluoroamine

Cat. No.: B15485160

Disclaimer: Nitrosodifluoroamine is a poorly characterized compound, and specific handling
and storage data are not readily available in the public domain. The following procedures are
based on general principles for handling potentially energetic, toxic, and unknown hazardous
materials. Extreme caution is advised, and a thorough risk assessment must be conducted
before any handling. These notes are intended for use by trained researchers and
professionals in a controlled laboratory setting.

Introduction

Nitrosodifluoroamine (F2NNO) is a chemical compound whose properties are not well-
documented.[1] Its structure, containing a nitrosamine group and fluorine atoms, suggests it
may be highly reactive, potentially toxic, and possibly energetic.[2][3][4] Due to the lack of
specific safety data, it must be treated as a substance with a high hazard potential.

Physical and Chemical Properties

Quantitative data for Nitrosodifluoroamine is limited to computed properties.
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Property Value Source

Molecular Formula F2N20 PubChem[1]
Molecular Weight 82.01 g/mol PubChem[1]
IUPAC Name N,N-difluoronitrous amide PubChem[1]
CAS Number 14984-78-2 PubChem[1]
Computed XLogP3 0.5 PubChem[1]

Hazard Assessment

Given the chemical structure, the following hazards should be assumed:

o Explosive Potential: The N-N=0 linkage, combined with the presence of fluorine, suggests
the molecule may be energetically unstable. It could be sensitive to shock, friction, heat, or
static discharge.[2][3][4]

» Toxicity: Nitrosamines as a class are known for their carcinogenic properties.[5] Although the
toxicological properties of Nitrosodifluoroamine are unknown, it should be handled as a
potential carcinogen and a highly toxic substance.

e Reactivity: The compound is likely to be highly reactive with a wide range of materials.

Experimental Protocols
General Handling Protocol for Unknown, Potentially
Energetic Materials

This protocol is designed to minimize risk when handling small quantities of
Nitrosodifluoroamine for research purposes.

I. Personal Protective Equipment (PPE):

o Primary: Flame-resistant lab coat, chemical splash goggles, and a face shield are
mandatory.
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e Gloves: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton) should be worn.

» Additional: For handling larger than milligram quantities, consider the use of leather jackets
with arm protection and ear protection.[6]

II. Engineering Controls:

o Fume Hood: All work must be conducted in a certified chemical fume hood with a blast
shield.[6]

o Ventilation: Ensure adequate ventilation to prevent the accumulation of any potential vapors.

e Grounding: All equipment and personnel should be properly grounded to prevent
electrostatic discharge.[6] Conductive-sole shoes and conductive mats are recommended.[6]

[ll. Experimental Procedure:

e Quantity Limitation: Only work with the smallest quantity of material necessary for the
experiment.

¢ Avoidance of Stimuli:

o Friction and Impact: Use tools made of soft, non-sparking materials. Avoid grinding,
scraping, or dropping the material.[3]

o Heat: Avoid direct heating. If temperature control is necessary, use a remotely controlled
heating/cooling system.

o Static Discharge: Ensure all equipment and personnel are grounded. Maintain a humidity
level of 40-60% in the laboratory.[6]

e Dispensing and Transfer:
o Use non-sparking spatulas (e.g., plastic or wood).
o Perform transfers over a catch pan to contain any spills.

» Solvent and Reagent Compatibility:
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o Assume the material is incompatible with common reagents until proven otherwise.

o Conduct small-scale compatibility tests behind a blast shield.

» Waste Disposal:
o All waste should be treated as highly hazardous and potentially explosive.

o Consult with your institution's environmental health and safety (EHS) office for specific
disposal procedures. Do not mix with other waste streams.

Storage Protocol

Proper storage is critical to prevent accidents.
I. Container Selection:

o Store in a container made of a material that is compatible with the substance. Given the
unknown reactivity, a perfluoroalkoxy (PFA) or similar inert fluoropolymer container is a
reasonable first choice.

e The container should be vented if there is a possibility of gas evolution, but this must be
done in a way that does not compromise containment (e.g., through a filtered vent).

Il. Storage Location:

» Dedicated Storage: Store in a dedicated, explosion-resistant cabinet or a designated area for
energetic materials.

o Temperature: Store in a cool, dark, and well-ventilated area. Avoid exposure to heat sources.

e Segregation: Store away from incompatible materials, particularly flammable and
combustible substances.[5]

e Inventory: Maintain a strict inventory of the material, including the quantity and date of
synthesis/acquisition.

Logical Workflow for Handling Nitrosodifluoroamine
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Workflow for Handling Nitrosodifluoroamine

Preparation and Assessment

Start: Proposed Experiment with Nitrosodifluoroamine

Conduct Thorough Risk Assessment
(Assume High Hazard)

Eme‘?ency Preparedness

Prepare PPE and Engineering Controls . Appropriate Fire Extinguisher Available . .
(Fume Hood, Blast Shield, Grounding) Spill Response Plan in Place (e.q., Class D for reactive metals) Emergency Medical Contact Information Posted

Handling Protocol

Work with Minimum Necessary Quantity

Avoid Friction, Impact, Heat, and ESD

Dispense and Transfer with Care
(Non-Sparking Tools)

Check for Compatibility in Small Scale

Post-HandIin"i and Storage

Segregate and Dispose of Waste
(Consult EHS)

Store in Designated Location
(Cool, Dark, Segregated)

Document Experiment and Observations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Nitrosodifluoroamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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